Cas no 339099-41-1 (Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate)

• Product Name: Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate
• CAS No: 339099-41-1
• MF: C₁₉H₁₃Cl₂NO₃
• MW: 374.217g/mol
• CID: 4648733
• Update Time: 2025-06-11

Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-BENZOYL-4,6-DICHLORO-3-QUINOLINECARBOXYLATE
• 3-Quinolinecarboxylic acid, 8-benzoyl-4,6-dichloro-, ethyl ester
• Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate

• Inchi： InChI=1S/C19H13Cl2NO3/c1-2-25-19(24)15-10-22-17-13(16(15)21)8-12(20)9-14(17)18(23)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• SMILES： CCOC(=O)C1=CN=C2C(=CC(=CC2=C1Cl)Cl)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 373.027
• Monoisotopic Mass: 373.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate

Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate (CAS No. 339099-41-1): A Comprehensive Overview

Ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate (CAS No. 339099-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The quinoline core is a fundamental structure in many pharmaceuticals, including antimalarials, anticancer agents, and antibiotics.

The ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate molecule is characterized by its unique substituents, including the benzoyl group at the 8-position, dichloro substitutions at the 4 and 6 positions, and the ethyl ester group at the 3-position. These functional groups contribute to the compound's stability, solubility, and biological activity. The presence of the benzoyl group enhances the compound's lipophilicity, which can improve its cellular uptake and distribution. The dichloro substitutions add to its chemical stability and can influence its binding affinity to specific biological targets.

Recent studies have explored the potential of ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate in various therapeutic areas. One notable area of research is its anti-cancer properties. In vitro studies have shown that this compound exhibits significant cytotoxicity against a range of cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Additionally, ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate has been investigated for its potential as an anti-inflammatory agent. Inflammation is a critical factor in many chronic diseases, including arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers such as TNF-α and IL-6 in both in vitro and in vivo models. The anti-inflammatory effects are thought to be mediated through the inhibition of NF-κB activation, a key regulator of inflammatory responses.

The pharmacokinetic properties of ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate have also been studied to evaluate its suitability for clinical development. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation. However, more extensive studies are needed to fully understand its metabolism, distribution, excretion, and potential drug interactions.

In terms of safety, initial toxicological assessments indicate that ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before it can be advanced to human trials. These evaluations will include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate quinoline derivatives with benzoyl chloride followed by esterification with ethanol in the presence of a suitable catalyst. Advanced synthetic techniques such as microwave-assisted synthesis have also been explored to optimize the process.

In conclusion, ethyl 8-benzoyl-4,6-dichloro-3-quinolinecarboxylate (CAS No. 339099-41-1) represents a promising lead compound with potential applications in cancer therapy and inflammation management. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound may pave the way for innovative treatments in various medical fields.